[(2,5-Difluorophenyl)methyl](2-methylbutyl)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• SMILES: CCC(C)CNCC1=C(C=CC(=C1)F)F
• InChI: InChI=1S/C12H17F2N/c1-3-9(2)7-15-8-10-6-11(13)4-5-12(10)14/h4-6,9,15H,3,7-8H2,1-2H3
• InChIKey: OPNPNSLWYVNXQF-UHFFFAOYSA-N

[(2,5-Difluorophenyl)methyl](2-methylbutyl)amine – CAS 1247799-63-8 Procurement & Differentiation Guide

[(2,5-Difluorophenyl)methyl](2-methylbutyl)amine (CAS 1247799-63-8) is a fluorinated secondary amine (C₁₂H₁₇F₂N, MW 213.27) incorporating a 2,5-difluorophenyl ring linked via a methylene bridge to a branched 2-methylbutyl amine chain . Commercial specimens are typically supplied at 95% purity, with the difluorination pattern and branched alkyl tail distinguishing this compound from its regioisomeric and chain-length analogs . It is catalogued as a research intermediate for medicinal chemistry and agrochemical discovery programs .

Regioisomeric control: 2,5-difluorophenyl substitution pattern

Chain architecture: branched 2-methylbutyl tail (distinct from linear or 3-methylbutyl analogs)

Amine class: secondary amine (different reactivity and basicity vs tertiary or primary amines)

Why Generic In-Class Substitution of [(2,5-Difluorophenyl)methyl](2-methylbutyl)amine Is Not Straightforward

Compounds within the difluorobenzyl-alkylamine class appear superficially interchangeable, yet three structural vectors produce discrete physicochemical outcomes: (i) the fluorination regioisomer (2,5- vs. 2,4- vs. 2,6-difluoro), which alters ring electronics, dipole moment, and logP ; (ii) the alkylamine chain length and branching pattern, which modulates lipophilicity and steric demand ; and (iii) the amine substitution type (primary vs. secondary vs. tertiary), which governs pKa and hydrogen-bonding capacity . These factors collectively influence solubility, metabolic stability, and target-binding behaviour, meaning that procurement of a generic “difluorobenzyl amine” without controlling for the precise substitution pattern may lead to divergent SAR outcomes and irreproducible results.

Fluorine position

Swapping to 2,4- or 2,6-difluoro regioisomer may alter electronic properties, dipole moment, and logP, impacting membrane permeability context.

Alkyl chain

Replacing with n-propyl or 3-methylbutyl variants shifts lipophilicity and steric demand, potentially changing target-binding behaviour and metabolic stability.

Amine type

Using a tertiary amine analog reduces basicity (pKa shift >2 units) and hydrogen-bond capacity, affecting salt formation and intracellular trafficking behaviour.

Product-Specific Quantitative Evidence Guide: [(2,5-Difluorophenyl)methyl](2-methylbutyl)amine vs. Closest Analogs

LogP Differential: 2,5-Difluoro Regioisomer vs. 2,4-Difluoro Regioisomer with Identical Alkyl Chain

The 2,5-difluorophenyl pharmacophore confers a distinct lipophilicity profile relative to the 2,4-difluoro isomer. The parent 2,5-difluorobenzylamine core has a measured LogP of 2.12, whereas the 2,4-difluorobenzylamine core is reported with LogP values ranging from 1.23 (Chemsrc) to 2.12 (Bocsci) depending on the measurement method . When this core is elaborated with the identical 2-methylbutyl chain, the resulting N-alkylated amines inherit the differential lipophilicity of the aromatic substitution pattern, impacting membrane permeability, off-target binding, and formulation behaviour .

LogP: 2,5- vs 2,4-difluoro

Cross-study comparable

2,5-difluorobenzylamine core LogP = 2.12; 2,4-difluoro core LogP = 1.23–2.12 (reported range)

Supports regioisomer-dependent lipophilicity selection

ΔLogP up to ~0.9 may influence permeability estimates

Evidence Dimension	Calculated/measured LogP of the benzylamine core
Target Compound Data	2,5-Difluorobenzylamine core LogP = 2.12
Comparator Or Baseline	2,4-Difluorobenzylamine core LogP = 1.23–2.12 (varies by source); 2,6-Difluorobenzylamine core LogP = 1.42 [1]
Quantified Difference	Up to ~0.9 LogP unit difference between 2,5- and 2,4-isomer cores depending on measurement source [1]
Conditions	Experimental/computed LogP values from authoritative chemical databases (Bocsci, Chemsrc, Cheméo)

Why This Matters

A ΔLogP of ~0.9 can shift membrane permeability by approximately 3- to 8-fold, directly influencing cell-based assay outcomes and pharmacokinetic readouts in drug discovery programs.

• [1] Cheméo. 2,6-Difluorobenzylamine (CAS 69385-30-4): logPoct/wat 1.424 (Crippen). View Source

Alkyl Chain Branching Effect: 2-Methylbutyl vs. 3-Methylbutyl vs. n-Propyl Lipophilicity Gradient

Within the 2,5-difluorobenzyl-alkylamine series, the nature of the alkyl chain governs the overall LogP. The closest available comparator is [(2,5-difluorophenyl)methyl](propyl)amine (CAS 1094641-70-9), which has a vendor-reported LogP of 2.70 . By extension, the target compound with its longer, branched 2-methylbutyl chain (total 5 carbons, with a β-methyl branch) is predicted to have a LogP incrementally higher—likely in the range of 3.1–3.4 based on the ~0.35–0.40 LogP increase per methylene unit for secondary amines. The 3-methylbutyl isomer (CAS 1096828-59-9) is isomeric (C12H17F2N, MW 213.27) but differs in the position of chain branching, which alters molecular shape and potentially affects target complementarity .

Chain branching: LogP gradient

Class-level inference

Predicted target LogP ~3.1–3.4; propyl analog LogP = 2.70; tert-amine analog LogP = 3.45

Intermediate lipophilicity for oral/CNS research context

Class-level interpolation; experimental confirmation needed

Evidence Dimension	LogP (experimental/predicted) as a function of alkyl chain length and branching
Target Compound Data	[(2,5-Difluorophenyl)methyl](2-methylbutyl)amine: predicted LogP ~3.1–3.4 (class-level interpolation)
Comparator Or Baseline	[(2,5-difluorophenyl)methyl](propyl)amine: vendor-reported LogP = 2.70; [(2,5-Difluorophenyl)methyl](2-methylbutan-2-yl)amine: vendor-reported LogP = 3.45
Quantified Difference	Predicted ΔLogP of ~0.4–0.7 above the propyl analog and ~0.05–0.35 below the tert-amine analog
Conditions	Vendor-provided computed LogP data from Fluorochem and Evitachem product entries; target compound LogP interpolated from homologous series

Why This Matters

The 2-methylbutyl chain provides an intermediate lipophilicity between the shorter propyl analog and the bulkier tert-amine analog, offering a tuned logP window that may be optimal for oral absorption or CNS penetration where both extremes are suboptimal.

Amine Basicity and Salt-Forming Potential: Secondary Amine pKb Comparison

The basicity of the secondary amine nitrogen is a key determinant of ionization state at physiological pH and governs the compound's ability to form stable salts for formulation. The closest available reference is the tertiary amine analog [(2,5-Difluorophenyl)methyl](2-methylbutan-2-yl)amine, which has a reported pKb of 6.91 (pKa of the conjugate acid ~7.09) . By contrast, the target compound is a secondary amine, which class-level SAR indicates will have a higher basicity (pKa of conjugate acid typically 9.5–10.5 for secondary alkyl-benzylamines vs. ~7–8 for tertiary analogs) . This difference means the target compound will be >99% protonated at pH 5–6 (e.g., lysosomal or endosomal compartments), whereas the tertiary analog would be only ~50–90% protonated under the same conditions, leading to divergent intracellular trafficking and salt-formation behaviour [1].

Amine basicity: pKa comparison

Class-level inference

Target secondary amine predicted pKa (conj. acid) ~9.5–10.5; tertiary analog pKa ~7.09

Protonation state at physiological pH differs significantly

Impacts salt formation and subcellular trapping behaviour

Evidence Dimension	Amine basicity (pKb / pKa of conjugate acid)
Target Compound Data	[(2,5-Difluorophenyl)methyl](2-methylbutyl)amine: secondary amine; predicted pKa (conjugate acid) ~9.5–10.5 (class-level estimate for secondary N-benzyl-N-alkylamines)
Comparator Or Baseline	[(2,5-Difluorophenyl)methyl](2-methylbutan-2-yl)amine: tertiary amine; reported pKb = 6.91, pKa (conjugate acid) ≈ 7.09
Quantified Difference	ΔpKa ≈ 2.4–3.4 units (secondary > tertiary basicity), corresponding to ~250- to 2,500-fold difference in protonation equilibrium at physiological pH
Conditions	pKb from Evitachem product datasheet; class-level pKa estimates from benzylamine SAR literature

Why This Matters

The pronounced basicity difference directly affects salt screen outcomes, solubility in simulated gastric fluid, and lysosomal trapping propensity—key parameters for procurement decisions in lead optimisation programs.

• [1] Manallack DT, et al. The significance of acid/base properties in drug discovery. Chem Soc Rev. 2013;42(2):485-496. Class-level analysis of amine pKa shifts upon N-alkylation. View Source

Vendor Purity and Availability: 95% Baseline with Discontinued Status at Multiple Suppliers

The target compound is listed at 95% purity by Leyan (Cat. 1366305) and CymitQuimica, but has been marked as discontinued by at least two suppliers (CymitQuimica SKUs 10-F708732, 3D-XZB79963) as of 2019 . The 2,4-difluoro regioisomer (CAS 1247172-88-8) is also listed at 95% purity and has likewise been discontinued at CymitQuimica . This indicates that both compounds are niche screening intermediates rather than stock-catalogue items, and procurement requires custom synthesis planning. The 95% purity baseline is standard for this compound class in early discovery, but no certificates of analysis with batch-specific HPLC or NMR data are publicly retrievable for the target compound.

Purity & Availability

Procurement context

95% purity reported; discontinued at multiple suppliers

Verify stock and custom synthesis planning required

Batch-specific analytical data not publicly available

Evidence Dimension	Commercial purity specification and stock availability
Target Compound Data	95% purity (Leyan); Discontinued at CymitQuimica (1g, 250mg, 500mg sizes)
Comparator Or Baseline	[(2,4-Difluorophenyl)methyl](2-methylbutyl)amine: 95% purity; Discontinued at CymitQuimica (25mg, 250mg)
Quantified Difference	Both compounds carry identical purity specifications (95%) and equivalent discontinuation status; custom synthesis lead times and minimum order quantities are the key procurement differentiators
Conditions	Vendor catalogue data from Leyan, CymitQuimica (accessed 2019–2025)

Why This Matters

Buyers must verify real-time stock availability with the supplier before committing to synthesis routes that depend on this compound; the 2,5-difluoro isomer and its 2,4-difluoro analog have comparable commercial fragility, making procurement planning essential.

Best Research & Industrial Application Scenarios for [(2,5-Difluorophenyl)methyl](2-methylbutyl)amine

CNS Lead Optimization: Exploiting Tuned Lipophilicity for Blood-Brain Barrier Penetration

With a predicted LogP ~3.1–3.4—intermediate between the shorter propyl analog (LogP 2.70) and the bulkier tert-amine analog (LogP 3.45)—this compound occupies a lipophilicity window associated with favorable CNS drug-likeness . Programs targeting GPCRs, ion channels, or neurotransmitter transporters where 2,5-difluorophenyl motifs have established SAR precedent (e.g., GABAA receptor modulators such as L-838,417, which carries a 2,5-difluorophenyl group with Ki values in the sub-nanomolar range) may use this amine as a key intermediate for late-stage SAR exploration .

Secondary Amine Scaffold for Irreversible Covalent Inhibitor Design

The secondary amine nitrogen, with a predicted pKa ~9.5–10.5, provides a nucleophilic handle for derivatisation into acrylamide-based covalent warheads targeting cysteine or lysine residues . This contrasts with tertiary amine analogs (pKa ~7), which are less nucleophilic at physiological pH and less suitable for covalent inhibitor design . The 2,5-difluorophenyl group may contribute to target binding through orthogonal dipole interactions not available with non-fluorinated or mono-fluorinated benzylamine scaffolds .

Physicochemical Probe Development for Matched Molecular Pair Analysis

The 2,5-difluoro substitution pattern combined with the branched 2-methylbutyl chain enables direct matched molecular pair (MMP) comparisons with (a) the 2,4-difluoro regioisomer (CAS 1247172-88-8), (b) the 3-methylbutyl isomer (CAS 1096828-59-9), and (c) the linear propyl analog (CAS 1094641-70-9) . Researchers can systematically isolate the contribution of fluorine position and alkyl chain branching to ADME parameters, target affinity, and selectivity, providing a valuable chemical probe set for computational model validation .

Agrochemical Intermediate: Fluorinated Amine Building Block for Crop Protection Chemistry

Fluorinated benzyl-N-alkylamines are established intermediates in the synthesis of fungicides, herbicides, and insecticides, where the 2,5-difluorophenyl group imparts metabolic stability and enhanced foliar uptake compared to non-fluorinated analogs . The branched 2-methylbutyl chain may offer improved lipophilicity for cuticular penetration relative to linear-chain variants, though direct comparative agrochemical efficacy data for this specific compound remain absent from the public domain .

Application

Selection Property

Validation Focus

CNS Lead Optimization

Tuned lipophilicity window (intermediate between shorter and bulkier analogs)

Blood-brain barrier penetration model context

Covalent Inhibitor Scaffold

Higher secondary amine basicity for nucleophilic derivatization

Covalent warhead design suitability review

Matched Molecular Pair Probe

Systematic SAR substitution sets (regioisomer, chain isomer, linear analog)

ADME parameter isolation via matched pairs

Agrochemical Intermediate

Fluorinated benzyl-alkylamine scaffold

Metabolic stability and cuticular penetration research context